2-Chloro-1-[8-(dimethylamino)-1,3,4,5-tetrahydro-2-benzazepin-2-yl]propan-1-one

• IUPAC Name: 2-chloro-1-[8-(dimethylamino)-1,3,4,5-tetrahydro-2-benzazepin-2-yl]propan-1-one
• InChI: InChI=1S/C15H21ClN2O/c1-11(16)15(19)18-8-4-5-12-6-7-14(17(2)3)9-13(12)10-18/h6-7,9,11H,4-5,8,10H2,1-3H3
• InChI Key: HZJVPYFSBBFIHV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCCC2=C(C1)C=C(C=C2)N(C)C)Cl
• Molecular Formula: C15H21ClN2O
• Molecular Weight: 280.79 g/mol

Description

2-Chloro-1-[8-(dimethylamino)-1,3,4,5-tetrahydro-2-benzazepin-2-yl]propan-1-one, commonly known as BTCP, is a synthetic compound with psychoactive properties. It belongs to the class of compounds known as phenylpiperidines, which are structurally similar to opioids. BTCP has been studied for its potential use as an analgesic and as a treatment for addiction to other drugs. In

Mechanism of Action

The exact mechanism of action of BTCP is not fully understood, but it is believed to act on the opioid receptors in the brain. Specifically, it has been shown to bind to the mu and delta opioid receptors, which are involved in pain perception and reward pathways. By binding to these receptors, BTCP is thought to produce its analgesic and anti-addictive effects.
Biochemical and Physiological Effects:
BTCP has been shown to have a number of biochemical and physiological effects in animal studies. In addition to its analgesic and anti-addictive effects, it has been shown to increase levels of dopamine in the brain, which is involved in reward pathways. It has also been shown to decrease levels of norepinephrine, which is involved in the stress response. These effects suggest that BTCP may have potential as a treatment for mood disorders such as depression and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using BTCP in lab experiments is that it has been well-studied and its effects are relatively well-understood. This makes it a useful tool for studying the opioid system and addiction. However, one limitation is that it is a synthetic compound and may not accurately reflect the effects of natural opioids in the body. Additionally, its psychoactive properties may make it difficult to use in certain types of experiments.

Future Directions

There are a number of potential future directions for research on BTCP. One area of interest is its potential as a treatment for mood disorders such as depression and anxiety. Another area of interest is its potential as a treatment for addiction to other drugs, such as opioids and cocaine. Additionally, there may be potential for developing new compounds based on the structure of BTCP that have improved analgesic or anti-addictive properties. Overall, further research is needed to fully understand the potential of BTCP and related compounds.

Synthesis Methods

The synthesis of BTCP involves the reaction of 2-amino-1,2,3,4-tetrahydro-8-(dimethylamino)-6H-benzazepine with chloroacetone in the presence of a base. The resulting compound is then purified by recrystallization. This method was first described in a 1981 patent, and has been used in subsequent studies of BTCP.

Scientific Research Applications

BTCP has been studied for its potential use as an analgesic and as a treatment for addiction to other drugs. In animal studies, BTCP has been shown to have analgesic effects comparable to morphine, but with fewer side effects. It has also been studied for its potential use in treating addiction to opioids and cocaine. In these studies, BTCP was found to reduce drug-seeking behavior and withdrawal symptoms.